![molecular formula C15H17N5O2 B2359421 3-(3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidine-1-carbonyl)-1-methylpyridin-2(1H)-one CAS No. 2097902-28-6](/img/structure/B2359421.png)
3-(3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidine-1-carbonyl)-1-methylpyridin-2(1H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidine-1-carbonyl)-1-methylpyridin-2(1H)-one is a useful research compound. Its molecular formula is C15H17N5O2 and its molecular weight is 299.334. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthetic Applications and Chemical Reactivity
Formation of 1,2,3-Triazole Derivatives
Research demonstrates the potential of compounds like 2-azidopyrido[1,2-a]pyrimidin-4-one to undergo cyclo-addition reactions with 1,3-dicarbonyl compounds, forming 1,2,3-triazole derivatives. This process highlights a broader application of azide-containing compounds in synthesizing triazole rings, a core structure related to the compound (Kovačič et al., 1974).
Cycloaddition Reactions for Functionalized Molecules
A study on the TiCl4 promoted [3 + 3] cycloaddition of cyclopropane 1,1-diesters with azides for synthesizing highly functionalized triazinines demonstrates the utility of such reactions in creating complex molecules. This suggests potential pathways for synthesizing or modifying molecules similar to the compound of interest, emphasizing the relevance of cycloaddition reactions in medicinal chemistry (Zhang et al., 2014).
Regiospecific Copper(I)-Catalyzed Cycloadditions
The use of copper(I) catalysis for regiospecific 1,3-dipolar cycloadditions of terminal alkynes to azides, producing 1,4-substituted [1,2,3]-triazoles, underscores the potential for crafting molecules with intricate designs, including possibly manipulating structures related to the compound . This method shows the compatibility of such reactions with solid-phase peptide synthesis, indicating its applicability in developing pharmaceuticals (Tornøe et al., 2002).
Properties
IUPAC Name |
3-[3-(4-cyclopropyltriazol-1-yl)azetidine-1-carbonyl]-1-methylpyridin-2-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N5O2/c1-18-6-2-3-12(14(18)21)15(22)19-7-11(8-19)20-9-13(16-17-20)10-4-5-10/h2-3,6,9-11H,4-5,7-8H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PLPLTYKEVJPXRH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC=C(C1=O)C(=O)N2CC(C2)N3C=C(N=N3)C4CC4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N5O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.33 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.